Cas no 90213-07-3 (Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso-)
90213-07-3 structure
Product Name:Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso-
CAS No:90213-07-3
MF:C5H10ClN3O2S
MW:211.669798374176
CID:791764
PubChem ID:13273157
Update Time:2025-04-19
Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso-
- 3-(2-chloroethyl)-1-nitroso-1-(2-sulfanylethyl)urea
- DTXSID80533881
- 90213-07-3
- N'-(2-Chloroethyl)-N-nitroso-N-(2-sulfanylethyl)urea
-
- Inchi: 1S/C5H10ClN3O2S/c6-1-2-7-5(10)9(8-11)3-4-12/h12H,1-4H2,(H,7,10)
- InChI Key: UQCKUUPSAUPKER-UHFFFAOYSA-N
- SMILES: ClCCNC(N(CCS)N=O)=O
Computed Properties
- Exact Mass: 211.0182254g/mol
- Monoisotopic Mass: 211.0182254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 62.8Ų
Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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